Cas no 115818-57-0 (5-iodo-5-methylnonane)
5-iodo-5-methylnonane structure
Product Name:5-iodo-5-methylnonane
CAS No:115818-57-0
MF:C10H21I
MW:268.178215742111
CID:2613779
PubChem ID:13974065
Update Time:2025-04-21
5-iodo-5-methylnonane Chemical and Physical Properties
Names and Identifiers
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- 5-iodo-5-methylnonane
- DTXSID80553549
- 115818-57-0
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- Inchi： 1S/C10H21I/c1-4-6-8-10(3,11)9-7-5-2/h4-9H2,1-3H3
- InChI Key： CVZSHQGDEFHUQV-UHFFFAOYSA-N
- SMILES： IC(C)(CCCC)CCCC
Computed Properties
- Exact Mass: 268.06880Da
- Monoisotopic Mass: 268.06880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 80.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 0Ų
5-iodo-5-methylnonane Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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